Cas no 10049-01-1 (Bismuth(III) phosphate)

• Product Name: Bismuth(III) phosphate
• CAS No: 10049-01-1
• MF: BiO₄P
• MW: 303.951738357544
• MDL: MFCD00049721
• CID: 97617
• PubChem ID: 24871882
• Update Time: 2025-11-02

Bismuth(III) phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, bismuth(3+) salt (1:1)
• Bismuth (III) orthophosphate (V)
• BISMUTH PHOSPHATE
• Bismuth(III) phosphate
• Bismuth orthophosphate
• Boron phosphate
• AKOS025293938
• UNII-Z9P58L0522
• Bismuth phosphate [WHO-DD]
• bismuth;phosphate
• 2,4,5-Trioxa-1lambda5-phospha-3-bismabicyclo[1.1.1]pentane 1-oxide
• Bismuthum Phosphoricum
• 10049-01-1
• EINECS 233-161-2
• BISMUTH ORTHOPHOSPHATE, BiPO4
• Bismuth(III) phosphate, 99.99%
• Bismuth phosphate [MI]
• Bismugel
• MFCD00049721
• SR-01000944576
• SR-01000944576-1
• Bismuth(III)phosphate
• Z9P58L0522
• Q4492115
• 17409-92-6
• DTXSID00884443
• SFOQXWSZZPWNCL-UHFFFAOYSA-K

• MDL： MFCD00049721
• Inchi： 1S/Bi.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3
• InChI Key： SFOQXWSZZPWNCL-UHFFFAOYSA-K
• SMILES： [Bi+3].P(=O)([O-])([O-])[O-]

Computed Properties

• Exact Mass: 303.93400
• Monoisotopic Mass: 303.93382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Color/Form: White powder
• Density: 6.32 g/mL at 25 °C(lit.)
• Melting Point: >350 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water and alkali. Soluble in hydrochloric acid
• PSA: 96.06000
• LogP: 0.38600
• Merck: 14,1275
• Solubility: Insoluble in water.
• Vapor Pressure: No data available

Bismuth(III) phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Bismuth(III) phosphate

Comprehensive Guide to Bismuth(III) Phosphate (CAS No. 10049-01-1): Properties, Applications, and Market Insights

Bismuth(III) phosphate (CAS No. 10049-01-1), also known as bismuth phosphate, is an inorganic compound with significant industrial and research applications. This white or yellowish powder is widely recognized for its unique chemical properties, including high thermal stability and low solubility in water. As a bismuth-based compound, it has gained attention in recent years due to the growing demand for non-toxic alternatives to traditional materials in various sectors.

The chemical formula of Bismuth(III) phosphate is BiPO₄, and it crystallizes in the monoclinic system. Its molecular weight is 303.95 g/mol, and it typically appears as a fine powder. One of the most searched questions about this compound is "Is bismuth phosphate safe?" – to which the answer is yes, as it exhibits low toxicity compared to many other metal phosphates, making it suitable for specialized applications where safety is a priority.

In terms of physical properties, Bismuth(III) phosphate has a density of approximately 6.32 g/cm³ and melts at temperatures above 600°C. These characteristics make it particularly useful in high-temperature applications. Recent studies have explored its potential in energy storage systems, aligning with current trends in renewable energy research and sustainable technology development.

The primary industrial applications of Bismuth(III) phosphate include its use as a catalyst in organic synthesis reactions. Researchers frequently search for "bismuth phosphate catalyst applications" as interest grows in developing more environmentally friendly catalytic processes. The compound's Lewis acidity makes it effective for various chemical transformations while minimizing environmental impact.

Another emerging application area for Bismuth(III) phosphate is in the field of optoelectronic materials. With the increasing demand for advanced materials in electronics, this compound has shown promise due to its interesting luminescent properties. Questions like "Can bismuth phosphate be used in LEDs?" reflect the growing interest in its potential for next-generation lighting technologies.

The synthesis of Bismuth(III) phosphate typically involves the reaction of bismuth salts with phosphoric acid or phosphate salts. Many researchers search for "how to prepare bismuth phosphate" as they explore its various applications. The production process can be tailored to achieve specific particle sizes and morphologies, which significantly affect the compound's performance in different applications.

In the pharmaceutical industry, Bismuth(III) phosphate has been investigated for potential medical applications, particularly in areas where bismuth compounds have traditionally shown efficacy. While not as widely used as some other bismuth compounds, it continues to attract research attention, especially in formulations requiring controlled release properties.

The market for Bismuth(III) phosphate has seen steady growth, driven by increasing demand from the electronics and chemical industries. Market analysts often track "bismuth phosphate price trends" as the compound gains importance in various technical applications. The global shift toward green chemistry principles has further boosted interest in this material as a potential alternative to more hazardous substances.

From a safety perspective, Bismuth(III) phosphate requires standard laboratory precautions for handling powders, but it doesn't present significant environmental hazards. This relatively benign environmental profile contributes to its growing popularity in applications where eco-friendly materials are preferred, answering common queries about "environmental impact of bismuth phosphate."

Recent advancements in material science have opened new possibilities for Bismuth(III) phosphate in nanotechnology applications. Researchers are particularly interested in its potential for creating nanostructured materials with unique properties, responding to the increasing number of searches for "bismuth phosphate nanoparticles" in scientific databases.

Quality control of Bismuth(III) phosphate typically involves analysis of purity, particle size distribution, and crystalline structure. Industrial users frequently search for "bismuth phosphate specifications" to ensure they obtain material suitable for their specific applications. The compound is generally available in technical and high-purity grades to meet diverse industry requirements.

As research continues, new applications for Bismuth(III) phosphate are likely to emerge, particularly in fields such as energy conversion and environmental remediation. Its combination of useful properties and low toxicity positions it well for future developments in sustainable technologies, making it a compound worth watching in the coming years.

For researchers and industry professionals working with Bismuth(III) phosphate, understanding its phase behavior is crucial. The compound can exist in different crystalline forms, and questions about "bismuth phosphate crystal structure" are common among materials scientists exploring its potential applications in advanced material systems.

In conclusion, Bismuth(III) phosphate (CAS No. 10049-01-1) represents an important material with diverse applications across multiple industries. Its unique combination of properties, including thermal stability, catalytic activity, and low toxicity, make it valuable for current technologies while holding promise for future innovations in materials science and green chemistry applications.